Cas no 2320853-84-5 (2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride)

• Product Name: 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride
• CAS No: 2320853-84-5
• MF: C₈H₁₁ClN₄S
• MW: 230.717738389969
• CID: 5327664
• Update Time: 2025-06-08

2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-ylthio)-1,4,5,6-tetrahydropyrimidine hydrochloride
• 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine;hydrochloride
• 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride

• Inchi： 1S/C8H10N4S.ClH/c1-2-11-8(12-3-1)13-7-6-9-4-5-10-7;/h4-6H,1-3H2,(H,11,12);1H
• InChI Key： IMHQZILKZRKTHH-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NC=CN=1)C1=NCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 75.5

Additional information on 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride

2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine Hydrochloride: A Comprehensive Overview

2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride (CAS No. 2320853-84-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for a variety of therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

Chemical Structure and Properties

The molecular formula of 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride is C₁₀H₁₄N₄S·HCl, with a molecular weight of 270.76 g/mol. The compound features a pyrazine ring fused with a tetrahydropyrimidine moiety through a sulfur atom. The presence of these functional groups imparts unique chemical properties to the molecule. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride has been reported in several studies. One common approach involves the reaction of 2-mercaptopyrazine with an appropriate tetrahydropyrimidine derivative in the presence of a coupling reagent. The reaction conditions are typically optimized to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalysts that minimize byproduct formation.

Biological Activities

2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride has demonstrated a range of biological activities that make it an attractive candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

In the realm of cancer research, 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride has shown promising anticancer activity against various cancer cell lines. Mechanistic studies suggest that it may target multiple signaling pathways involved in cell proliferation and apoptosis. For instance, it has been reported to induce cell cycle arrest at the G1 phase and promote apoptosis through the activation of caspase enzymes.

Clinical Applications and Research Developments

The potential clinical applications of 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride are currently being explored in preclinical and early clinical trials. Initial studies have focused on its use as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory responses without significant side effects makes it a promising candidate for these indications.

In the context of cancer therapy, ongoing research is investigating the efficacy of 2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride in combination with other anticancer agents. Preliminary results suggest that it may enhance the therapeutic index by reducing the required doses of conventional chemotherapeutics while maintaining or improving treatment outcomes.

Conclusion

2-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanyl)pyrazine hydrochloride (CAS No. 2320853-84-5) is a multifaceted compound with a diverse array of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting subject for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to unravel its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.